Cas no 585564-38-1 (1,3-Butanediol, 2-methyl-1-phenyl-)

• Product Name: 1,3-Butanediol, 2-methyl-1-phenyl-
• CAS No: 585564-38-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1611076
• Update Time: 2024-09-11

1,3-Butanediol, 2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 2-methyl-1-phenyl-

• Inchi： 1S/C11H16O2/c1-8(9(2)12)11(13)10-6-4-3-5-7-10/h3-9,11-13H,1-2H3
• InChI Key： QHXAOJQLZHLLON-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(O)C(C)C(O)C

Computed Properties

• Exact Mass: 180.11508

Experimental Properties

• Density: 1.051 g/cm3(Temp: 25 °C)
• Boiling Point: 180-183 °C(Press: 16 Torr)
• PSA: 40.46
• pka: 14.14±0.20(Predicted)